N-({1-[2-(3-oxo-2-azaspiro[4.4]non-2-yl)acetyl]-3-piperidinyl}methyl)acetamide

• IUPAC Name: N-[[1-[2-(3-oxo-2-azaspiro[4.4]nonan-2-yl)acetyl]piperidin-3-yl]methyl]acetamide
• InChI: InChI=1S/C18H29N3O3/c1-14(22)19-10-15-5-4-8-20(11-15)17(24)12-21-13-18(9-16(21)23)6-2-3-7-18/h15H,2-13H2,1H3,(H,19,22)
• InChI Key: XAERVMJDBYIKGW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1CCCN(C1)C(=O)CN2CC3(CCCC3)CC2=O
• Molecular Formula: C18H29N3O3
• Molecular Weight: 335.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains an azaspiro[4.4]non-2-yl group, which is a type of spiro compound where a nitrogen atom is one of the spiro atoms. It also contains an acetyl group and a piperidinyl group.

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of the azaspiro and piperidinyl groups. These groups are cyclic and can contribute to the three-dimensional structure of the molecule.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, similar compounds can undergo a variety of reactions. For example, azaspirocyclic compounds can react with carbon-nitrogen double bonds of azomethines to form spiro-β-lactams.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as its polarity, solubility, and stability would be influenced by the functional groups present in the molecule.

Future Directions

Future research on this compound could involve exploring its potential uses, such as in pharmaceuticals or materials science. Further studies could also investigate its synthesis, properties, and reactivity.